Cas no 1806748-29-7 (6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806748-29-7
• MF: C₉H₆F₇NO₂
• MW: 293.138267040253
• CID: 4840030
• Update Time: 2025-05-28

6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F7NO2/c1-18-7-6(8(11,12)13)5(19-9(14,15)16)2-4(3-10)17-7/h2H,3H2,1H3
• InChI Key： VPXJVEAWSNELQM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(CF)=CC=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3.4
• Topological Polar Surface Area: 31.4

Additional information on 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806748-29-7)

The compound 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806748-29-7) is a highly specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. With its unique structural features, including fluoromethyl, methoxy, and trifluoromethoxy substituents, this molecule exhibits remarkable potential for applications in drug discovery and crop protection. Researchers are particularly interested in its trifluoromethylpyridine backbone, which is known to enhance bioavailability and metabolic stability in bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their ability to improve the efficacy of active ingredients in various formulations. The presence of multiple fluorine atoms in 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine contributes to its lipophilicity, making it an attractive candidate for optimizing pharmacokinetic properties. This aligns with the growing trend of fluorine incorporation in modern medicinal chemistry, a topic frequently searched by professionals seeking innovative solutions for challenging therapeutic targets.

The synthesis and application of CAS 1806748-29-7 have been explored in several peer-reviewed studies, highlighting its role as a key intermediate in the development of novel compounds. Its methoxy-trifluoromethoxy substitution pattern is particularly noteworthy, as it offers a balance between electronic effects and steric hindrance, which is crucial for receptor binding interactions. This has led to increased interest in pyridine-based scaffolds for designing next-generation agrochemicals with improved environmental profiles.

From an industrial perspective, the scalability of producing 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has been a focal point for manufacturers aiming to meet the rising demand for high-performance specialty chemicals. The compound's stability under various conditions makes it suitable for diverse formulation strategies, addressing common challenges in crop protection and drug delivery systems. These aspects are frequently queried in scientific databases and forums, reflecting the industry's need for robust and versatile chemical building blocks.

Environmental considerations have also shaped the discourse around fluorinated pyridines like CAS 1806748-29-7. With increasing regulatory scrutiny on persistent organic pollutants, researchers are investigating the biodegradation pathways of such compounds to ensure sustainable use. This aligns with the broader green chemistry movement, a hot topic among scientists and policymakers seeking to minimize the ecological footprint of chemical production. The unique properties of 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine offer opportunities to develop more eco-friendly alternatives without compromising performance.

In the pharmaceutical arena, the trifluoromethylpyridine moiety of this compound has shown promise in addressing drug resistance challenges, particularly in antimicrobial and anticancer research. Its ability to modulate electronic density and hydrogen bonding patterns makes it a valuable tool for medicinal chemists exploring structure-activity relationships. This has sparked numerous inquiries about fluorine's role in enhancing drug potency, a subject of high relevance in contemporary drug development circles.

Analytical characterization of 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine has revealed interesting spectroscopic signatures, particularly in NMR and mass spectrometry studies. These findings have contributed to the growing body of knowledge about polyfluorinated heterocycles, helping researchers develop better predictive models for molecular behavior. Such technical details are frequently sought after by analytical chemists and quality control specialists working with complex fluorinated compounds.

The commercial availability of CAS 1806748-29-7 has enabled broader investigation into its potential applications, with several patent applications citing its use in innovative formulations. This reflects the compound's versatility and the pharmaceutical industry's ongoing quest for novel chemical entities with improved therapeutic indices. The strategic placement of fluorine atoms in this molecule continues to inspire new research directions in both life sciences and material chemistry.

Looking ahead, 6-(Fluoromethyl)-2-methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine is poised to remain a compound of significant interest as researchers uncover more about its properties and applications. Its unique combination of substituents offers numerous possibilities for structural modification, making it a valuable asset in the toolkit of synthetic chemists working on next-generation bioactive compounds. The ongoing exploration of this molecule exemplifies the dynamic nature of fluorine chemistry and its critical role in advancing scientific innovation across multiple disciplines.